Cas no 89289-91-8 ((2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-3,4-dihydro-2H-chromen-5-yl beta-D-glucopyranoside)

• Product Name: (2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-3,4-dihydro-2H-chromen-5-yl beta-D-glucopyranoside
• CAS No: 89289-91-8
• MF: C₂₃H₂₈O₁₀
• MW: 464.462428092957
• CID: 1940287
• PubChem ID: 442352
• Update Time: 2024-03-01

(2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-3,4-dihydro-2H-chromen-5-yl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-3,4-dihydro-2H-chromen-5-yl beta-D-glucopyranoside
• Diffutin
• KG8Q5D3TT5
• (2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-3,4-dihydro-2H-1-benzopyran-5-yl beta-D-glucopyranoside
• 89289-91-8
• (2S)-2-(3,4-DIMETHOXYPHENYL)-3,4-DIHYDRO-7-HYDROXY-2H-1-BENZOPYRAN-5-YL .BETA.-D-GLUCOPYRANOSIDE
• (2S,3R,4S,5S,6R)-2-[[(2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-3,4-dihydro-2H-chromen-5-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:4536
• beta-D-Glucopyranoside, (2S)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-7-hydroxy-2H-1-benzopyran-5-yl
• SCHEMBL4740038
• Q5275447
• (2S,3R,4S,5S,6R)-2-[(2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-chroman-5-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• (2S,3R,4S,5S,6R)-2-{[(2S)-2-(3,4-dimethoxyphenyl)-7-hydroxy-3,4-dihydro-2H-1-benzopyran-5-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID301008743
• .BETA.-D-GLUCOPYRANOSIDE, 2-(3,4-DIMETHOXYPHENYL)-3,4-DIHYDRO-7-HYDROXY-2H-1-BENZOPYRAN-5-YL, (S)-
• AC1L9CNN
• (2S,3R,4S,5S,6R)-2-(((S)-2-(3,4-Dimethoxyphenyl)-7-hydroxychroman-5-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• SureCN4740038
• C09636

• Inchi： 1S/C23H28O10/c1-29-15-5-3-11(7-18(15)30-2)14-6-4-13-16(31-14)8-12(25)9-17(13)32-23-22(28)21(27)20(26)19(10-24)33-23/h3,5,7-9,14,19-28H,4,6,10H2,1-2H3/t14-,19+,20+,21-,22+,23+/m0/s1
• InChI Key： ZNWIOJJMPZWSQO-YRDUZITASA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C1C=C(O)C=C2O[C@H](C3C=CC(OC)=C(OC)C=3)CCC=12

Computed Properties

• Exact Mass: 464.16824709g/mol
• Monoisotopic Mass: 464.16824709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Natural Products and Extracts Plant Extracts Plant based Hoppea dichotoma